1-(4-methoxy-3-nitrobenzyl)-1H-imidazole
Description
4-Methoxy-3-nitrobenzyl alcohol is an organic compound with the molecular formula C8H9NO4 . It is used as a building block in organic synthesis .
Synthesis Analysis
While specific synthesis methods for “1-(4-methoxy-3-nitrobenzyl)-1H-imidazole” are not available, 4-methoxy-3-nitrobenzyl alcohol can be synthesized from their parent alcohols using ammonium halides as the halogenating agents .Molecular Structure Analysis
The molecular structure of 4-methoxy-3-nitrobenzyl alcohol consists of a benzene ring substituted with a methoxy group (-OCH3), a nitro group (-NO2), and a hydroxymethyl group (-CH2OH) .Chemical Reactions Analysis
Alcohols like 4-methoxy-3-nitrobenzyl alcohol can undergo a variety of reactions. For example, they can be converted to alkyl halides through a reaction with a hydrogen halide . The reaction proceeds via an SN2 mechanism, with the hydroxyl group being activated via hydrogen-bonding with the acidic proton of the imidazolium cation .Physical And Chemical Properties Analysis
4-Methoxy-3-nitrobenzyl alcohol has an average mass of 183.161 Da and a monoisotopic mass of 183.053162 Da .Safety and Hazards
Mechanism of Action
Target of Action
They can interact with various enzymes and receptors in the body .
Mode of Action
Without specific studies on this compound, it’s hard to determine its exact mode of action. Compounds with imidazole rings can act as a hydrogen bond donor and acceptor, allowing them to interact with various biological targets .
Biochemical Pathways
The exact biochemical pathways this compound affects are unknown. Imidazoles can be involved in various biochemical processes due to their presence in key biomolecules .
Properties
IUPAC Name |
1-[(4-methoxy-3-nitrophenyl)methyl]imidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O3/c1-17-11-3-2-9(6-10(11)14(15)16)7-13-5-4-12-8-13/h2-6,8H,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVPLMRZBQGZRDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2C=CN=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Ethyl-3-[(4-morpholin-4-ylthian-4-yl)methyl]urea](/img/structure/B2952008.png)
![3-benzenesulfonamido-N-[5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2952016.png)
![N-benzyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide](/img/structure/B2952019.png)
![N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide](/img/structure/B2952022.png)
![N-[(4-fluorophenyl)methyl]-2-[[4-methyl-5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide](/img/structure/B2952023.png)
![ethyl 2-(2-((4-benzyl-5-((4-nitrobenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate](/img/structure/B2952025.png)
![N-[2-(3,4-dimethoxyphenyl)ethyl]-4-({1-[(2,5-dimethylphenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl}methyl)benzamide](/img/structure/B2952027.png)
